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molecular formula C10H20N2O B8634236 1-(4-Methylpiperazin-1-YL)pentan-3-one CAS No. 139674-07-0

1-(4-Methylpiperazin-1-YL)pentan-3-one

Cat. No. B8634236
CAS RN: 139674-07-0
M. Wt: 184.28 g/mol
InChI Key: CAOJJAFYPIETHL-UHFFFAOYSA-N
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Patent
US05393759

Procedure details

A mixture of 30.5 g of 1-chloro-3-pentanone, 25 g of 1-methylpiperazine, 41.9 g of potassium carbonate and 400 ml of acetone was refluxed for 3 h. The mixture was filtered and the acetone was evaporated. The residue was dissolved in aqueous hydrochloric acid and the resulting solution was washed twice with diethyl ether. The aqueous phase was basified with potassium carbonate and extracted twice with dichloromethane. The organic phase was washed, dried and evaporated to yield 33.8 g (73.3%) of crude 1-(4-methylpiperazinyl)pentane-3-one.
Name
1-chloro-3-pentanone
Quantity
30.5 g
Type
reactant
Reaction Step One
Name
1-methylpiperazine
Quantity
25 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
41.9 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
400 mL
Type
solvent
Reaction Step One
Name
1-(4-methylpiperazinyl)pentane-3-one
Yield
73.3%

Identifiers

REACTION_CXSMILES
Cl[CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH3:6].[CH3:8][N:9]1[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]1.C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[CH3:8][N:9]1[CH2:14][CH2:13][N:12]([CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH3:6])[CH2:11][CH2:10]1 |f:2.3.4|

Inputs

Step One
Name
1-chloro-3-pentanone
Quantity
30.5 g
Type
reactant
Smiles
ClCCC(CC)=O
Name
1-methylpiperazine
Quantity
25 g
Type
reactant
Smiles
CN1CCNCC1
Name
potassium carbonate
Quantity
41.9 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
400 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 3 h
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CUSTOM
Type
CUSTOM
Details
the acetone was evaporated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in aqueous hydrochloric acid
WASH
Type
WASH
Details
the resulting solution was washed twice with diethyl ether
EXTRACTION
Type
EXTRACTION
Details
extracted twice with dichloromethane
WASH
Type
WASH
Details
The organic phase was washed
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
1-(4-methylpiperazinyl)pentane-3-one
Type
product
Smiles
CN1CCN(CC1)CCC(CC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 33.8 g
YIELD: PERCENTYIELD 73.3%
YIELD: CALCULATEDPERCENTYIELD 73.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.